Cas no 899352-47-7 ( )
structure
Product Name:
CAS No:899352-47-7
MF:C16H20N2O2S
MW:304.407202720642
CID:877999
PubChem ID:90477361
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-AMINO-4-[4-(1,1-DIMETHYLETHYL)PHENYL]-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
- 899352-47-7
-
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- Inchi: 1S/C16H20N2O2S/c1-5-20-14(19)13-12(18-15(17)21-13)10-6-8-11(9-7-10)16(2,3)4/h6-9H,5H2,1-4H3,(H2,17,18)
- InChI Key: WLEMGXZWCHCHML-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1C(=O)OCC)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 304.12454906g/mol
- Monoisotopic Mass: 304.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 93.4Ų
Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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